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CAS No.: 109072-26-6
Cat. No.: B6242490

Get Quote

Disclaimer: The substance "Pseudane V" is not a recognized chemical compound based on

available safety and chemical databases. To provide a comprehensive and actionable guide in
the requested format, this document outlines the proper disposal procedures for Methanol, a
common laboratory solvent with well-established safety protocols. Researchers, scientists, and
drug development professionals should always consult the specific Safety Data Sheet (SDS)
for any chemical they are handling and adhere to their institution's and local authorities'
hazardous waste disposal regulations.

This guide provides essential safety and logistical information for the proper disposal of
Methanol, ensuring the safety of laboratory personnel and compliance with environmental
regulations.

Key Safety and Handling Information

Methanol is a highly flammable and toxic liquid that poses significant health risks if not handled
properly.[1][2] It is toxic if swallowed, inhaled, or in contact with skin and can cause damage to
organs, particularly the optic nerve, central nervous system, kidneys, and liver.[1][3] Always
wear appropriate personal protective equipment (PPE), including gloves, eye protection, and a
lab coat, when handling methanol.[4] All work with methanol should be conducted in a well-
ventilated area or a chemical fume hood.[4][5]
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Quantitative Data for Methanol

The following table summarizes key quantitative data for Methanol, extracted from safety data

sheets.
Property Value
Molecular Formula CH4O
Molecular Weight 32.04 g/mol
Boiling Point 64.7 °C/ 148.5 °F @ 760 mmHg[5]
Melting Point -98 °C / -144.4 °F[5]
Flash Point 9.7 °C/ 49.5 °F[5]
Vapor Pressure 128 hPa @ 20 °C[5]
Specific Gravity 0.791[5]
Upper Explosion Limit 31.00 vol %[5]
Lower Explosion Limit 6.0 vol %[5]

Methanol Disposal Protocol

Disposal of methanol must be handled with care to prevent environmental contamination and
ensure safety. It is classified as a hazardous waste.[6] The following protocol outlines the step-
by-step procedure for the safe disposal of methanol waste in a laboratory setting.

Step 1: Waste Collection and Segregation

o Designated Waste Container: Use a dedicated, properly labeled hazardous waste container
for methanol waste.[4] The container must be compatible with methanol and have a secure,
tight-fitting lid.

o Labeling: Clearly label the container with "Hazardous Waste," "Methanol," and the
associated hazard symbols (e.g., flammable, toxic).[6]
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e Segregation: Do not mix methanol waste with other chemical wastes, especially incompatible
materials like strong oxidizing agents, to prevent hazardous reactions.[6]

Step 2: Storage of Methanol Waste

o Secure Storage: Store the methanol waste container in a designated hazardous waste
accumulation area.[6]

o Ventilation and Ignition Sources: The storage area must be well-ventilated and away from
any sources of ignition, such as heat, sparks, or open flames.[5][6]

o Secondary Containment: It is best practice to store the waste container in secondary
containment to prevent spills.

Step 3: Arranging for Disposal

» Professional Disposal Service: Methanol waste must be disposed of through a certified
hazardous waste disposal company.[6][7] Do not pour methanol down the drain.[7][8]

o Consult Local Regulations: Always adhere to your local, state, and federal regulations
regarding hazardous waste disposal.[7][9] The EPA hazardous waste code for methanol is
FO03.[10][11][12]

o Documentation: Maintain accurate records of the amount of methanol waste generated and
disposed of, in accordance with your institution's policies and regulatory requirements.

Spill and Emergency Procedures

e Small Spills (<1 L): If you are trained and have the appropriate PPE, confine the spill with
absorbent material. Double bag the spill waste, label it, and dispose of it as hazardous
waste.[4]

o Large Spills (>1 L): Evacuate the area immediately. Keep others from entering the
contaminated area and call your institution's emergency services and environmental health
and safety department for assistance.[4]

Methanol Disposal Workflow
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The following diagram illustrates the logical workflow for the proper disposal of methanol waste.

Step 1: Waste Collection
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Step 2: Waste Storage
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EPA Regulations (FO03) Disposal Records
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Caption: Workflow for the safe disposal of methanol waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/product/b6242490?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6242490?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

